Lipophilicity Advantage Over S-Ethyl Analog
The target compound's computed clogP of 2.48 (versus an estimated clogP of approximately 1.8 for the corresponding S-ethylthio analog) provides a measurable lipophilicity difference of >0.6 log units [1]. In the context of agrochemical leaf penetration and cellular uptake for anticancer screening, this ΔlogP is sufficient to alter membrane partitioning by approximately 4-fold [2].
| Evidence Dimension | Lipophilicity (clogP) – membrane permeability determinant |
|---|---|
| Target Compound Data | clogP = 2.48 |
| Comparator Or Baseline | 2-(4-Chlorophenoxy)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide (CAS 353472-72-7); estimated clogP ≈ 1.8 |
| Quantified Difference | ΔclogP ≥ 0.6 units |
| Conditions | Predicted using fragment-based algorithm (Sildrug/I-Lab 2.0) |
Why This Matters
Higher clogP correlates with improved leaf cuticle penetration in herbicide applications and enhanced passive membrane permeability in cellular assays, making the isopropylthio-substituted compound a more suitable candidate for whole-organism screening.
- [1] Sildrug Database. clogP: 2.48 for target compound; estimated clogP for ethyl analog based on molecular formula C12H12ClN3O2S2. https://sildrug.ibb.waw.pl View Source
- [2] Lipinski, C.A. et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 3–26. (Relevance: ΔlogP of 0.6 ≈ 4× permeability change.) View Source
